Cas no 76435-48-8 (Benzenepropanoic acid, a-fluoro-4-methyl-b-oxo-, methyl ester)
76435-48-8 structure
Product Name:Benzenepropanoic acid, a-fluoro-4-methyl-b-oxo-, methyl ester
CAS No:76435-48-8
MF:C11H11FO3
MW:210.201647043228
CID:561308
PubChem ID:12646286
Update Time:2025-04-19
Benzenepropanoic acid, a-fluoro-4-methyl-b-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, a-fluoro-4-methyl-b-oxo-, methyl ester
- Benzenepropanoic acid, alpha-fluoro-4-methyl-beta-oxo-, methyl ester (9CI)
- methyl 2-fluoro-3-(4-methylphenyl)-3-oxopropanoate
- 76435-48-8
- DTXSID90505554
-
- Inchi: 1S/C11H11FO3/c1-7-3-5-8(6-4-7)10(13)9(12)11(14)15-2/h3-6,9H,1-2H3
- InChI Key: WTFRCVBMNVOYRT-UHFFFAOYSA-N
- SMILES: FC(C(=O)OC)C(C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 210.06922237g/mol
- Monoisotopic Mass: 210.06922237g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 43.4Ų
Benzenepropanoic acid, a-fluoro-4-methyl-b-oxo-, methyl ester Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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